6-(3-pentoxyazetidin-1-yl)-7H-purine

• IUPAC Name: 6-(3-pentoxyazetidin-1-yl)-7H-purine
• InChI: InChI=1S/C13H19N5O/c1-2-3-4-5-19-10-6-18(7-10)13-11-12(15-8-14-11)16-9-17-13/h8-10H,2-7H2,1H3,(H,14,15,16,17)
• InChI Key: KCBPEIXNZGTFCT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1CN(C1)C2=NC=NC3=C2NC=N3
• Molecular Formula: C13H19N5O
• Molecular Weight: 261.32 g/mol

Description

6-(3-Pentoxyazetidin-1-yl)-7H-purine is a purine derivative featuring a substituted azetidine ring at the 6-position.

Comparison with Similar Compounds

Substituent Variations at the 6-Position

The 6-position of 7H-purine is a critical site for modulating biological activity and physicochemical properties. Below is a comparative analysis of key analogs:

Compound Name	Substituent at 6-Position	Key Properties/Applications	Reference
6-(3-Pentoxyazetidin-1-yl)-7H-purine	3-Pentoxyazetidin-1-yl	Presumed lipophilic; potential kinase modulation (inferred from azetidine-containing analogs)	N/A
Azathioprine	(1-Methyl-4-nitroimidazol-5-yl)sulfanyl	Immunosuppressive; pro-drug for mercaptopurine
6-(4-Morpholinyl)-7H-purine	Morpholin-4-yl	Kinase inhibition (e.g., CHK1, ROCK2)
6-(Piperidin-1-yl)-7H-purine	Piperidin-1-yl	High synthetic yield (92%); confirmed via HMBC NMR
6-(Methylsulfanyl)-7H-purine	Methylthio	Melting point: 219–223°C; used in biochemical studies
6-(1,4-Diazepan-1-yl)-7H-purine	1,4-Diazepan-1-yl	Reported in untargeted metabolomic studies

Physicochemical and Spectroscopic Properties

• Melting Points :

  • 6-(Methylsulfanyl)-7H-purine: 219–223°C
  • 6-(1-Methylindol-3-yl)-7H-purine: 346–350°C
  • 6-(4-Methoxynaphthalen-1-yl)-7H-purine: 170–172°C
    Azetidine derivatives are expected to have lower melting points due to reduced symmetry and ring strain.

• Spectroscopic Data :

  • 6-(4-Methoxynaphthalen-1-yl)-7H-purine : $ ^1H $-NMR (DMSO-d6) δ 4.06 (s, 3H), 8.58 (bs, 1H), 13.6 (bs, 1H) .
  • 6-(Piperidin-1-yl)-7H-purine : HMBC correlations between piperidinyl NCH₂ and C-6 confirm regiochemistry .